Cas no 1293284-59-9 (Methyl 5-fluoro-2-(pyrimidin-2-yl)benzoate)

• Product Name: Methyl 5-fluoro-2-(pyrimidin-2-yl)benzoate
• CAS No: 1293284-59-9
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 1093465
• PubChem ID: 67086501
• Update Time: 2025-11-06

Methyl 5-fluoro-2-(pyrimidin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-2-(pyrimidin-2-yl)benzoate
• methyl 5-fluoro-2-pyrimidin-2-ylbenzoate
• 5-Fluoro-2-pyrimidin-2-yl-benzoic acid methyl ester
• Methyl5-fluoro-2-(pyrimidin-2-yl)benzoate
• FCIVFGJJCBYNFY-UHFFFAOYSA-N
• 5-fluoro-2-pyrimidin-2-ylbenzoic acid methyl ester
• DB-334675
• SB58431
• SCHEMBL1585974
• 1293284-59-9

• Inchi： 1S/C12H9FN2O2/c1-17-12(16)10-7-8(13)3-4-9(10)11-14-5-2-6-15-11/h2-7H,1H3
• InChI Key： FCIVFGJJCBYNFY-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2N=CC=CN=2)=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 232.06480570g/mol
• Monoisotopic Mass: 232.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-fluoro-2-(pyrimidin-2-yl)benzoate

Methyl 5-fluoro-2-(pyrimidin-2-yl)benzoate (CAS No. 1293284-59-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-fluoro-2-(pyrimidin-2-yl)benzoate, identified by its CAS number 1293284-59-9, is a significant intermediate in the synthesis of pharmaceutical compounds. This compound belongs to the class of benzoylpyrimidine derivatives, which have garnered considerable attention in recent years due to their diverse biological activities and potential therapeutic applications. The presence of both a fluoro substituent and a pyrimidine moiety enhances its pharmacological properties, making it a valuable building block in drug discovery and development.

The structural features of Methyl 5-fluoro-2-(pyrimidin-2-yl)benzoate contribute to its unique chemical behavior and reactivity. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in optimizing drug efficacy. Meanwhile, the pyrimidine ring, a common pharmacophore in many bioactive molecules, is integral to interactions with biological targets. This combination makes the compound particularly interesting for designing novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on benzoylpyrimidine derivatives due to their demonstrated efficacy in treating conditions such as cancer, inflammation, and infectious diseases. For instance, studies have shown that compounds incorporating the 5-fluoro-2-(pyrimidin-2-yl)benzoate scaffold exhibit potent inhibitory effects on kinases and other enzymes involved in disease pathways. These findings have spurred further investigation into the development of derivatives with enhanced pharmacokinetic profiles and reduced side effects.

The synthesis of Methyl 5-fluoro-2-(pyrimidin-2-yl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The growing demand for this intermediate has led to the optimization of synthetic routes, making it more accessible for industrial-scale production.

One of the most compelling aspects of Methyl 5-fluoro-2-(pyrimidin-2-yl)benzoate is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to develop a variety of analogs with tailored properties. For example, modifications at the fluoro or pyrimidine positions can significantly alter the compound's biological activity, allowing for fine-tuning of therapeutic effects. This flexibility underscores its importance as a starting material for generating novel drug candidates.

The pharmacological potential of benzoylpyrimidine derivatives has been further highlighted by clinical trials investigating their use in treating complex diseases. While many of these trials are still in early stages, preliminary results are promising. The ability of compounds like Methyl 5-fluoro-2-(pyrimidin-2-yl)benzoate to interact selectively with disease-causing targets suggests they could fill unmet medical needs once fully developed.

In conclusion, Methyl 5-fluoro-2-(pyrimidin-2-yl)benzoate (CAS No. 1293284-59-9) represents a critical intermediate in pharmaceutical synthesis with far-reaching implications for drug discovery. Its unique structural features and biological activities make it an indispensable tool for medicinal chemists seeking to develop innovative therapies. As research continues to uncover new applications for this compound, its significance in modern medicine is likely to grow even further.